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Compound of Interest

6-(4-Chlorophenyl)morpholin-3-
Compound Name:

one
CAS No.: 5196-95-2
Cat. No.: B1303002

Get Quote

Structural Identity & Nomenclature Logic

The molecule 6-(4-Chlorophenyl)morpholin-3-one represents a specific heterocyclic scaffold
distinct from the more common

-aryl morpholinones used in blockbuster anticoagulants (e.g., Rivaroxaban).[1] Understanding
its IUPAC designation is the first step in mastering its synthesis and application.[1]

IUPAC Deconstruction

The nomenclature follows the priority rules for heterocyclic lactams:
e Principal Group: The ketone (

) determines the suffix "one".

e Numbering: The morpholine ring is numbered starting from the heteroatom with higher
priority (Oxygen = 1), proceeding toward the Nitrogen (4) via the path that gives the principal
group (ketone) the lowest possible locant.[1]
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o

O is position 1.[2]

o

C (methylene) is position 2.[1]

[¢]

C (carbonyl) is position 3.[1]

[e]

N is position 4.[1][2][3][4][5][6][7]

o

C (methylene) is position 5.[1]

o

C (methine) is position 6.[1][2]
e Substituent: The (4-chlorophenyl) moiety is attached at position 6.[1]

Stereochemical Note: Carbon-6 is a chiral center.[1] The synthesis described below typically
yields a racemate (

), but enantioselective routes using chiral amino-alcohol precursors can isolate the (
) or (

) enantiomers, which is critical for biological activity.[1]

Synthetic Pathways: The "Amino-Alcohol"
Cyclization Protocol

The most robust route to C6-substituted morpholin-3-ones avoids the low-yielding styrene
oxide ring-opening polymerizations.[1] Instead, we utilize a stepwise

-acylation followed by an intramolecular

-alkylation (Williamson ether synthesis type).[1]

Retrosynthetic Analysis

o Target: 6-(4-Chlorophenyl)morpholin-3-one[1]
e Disconnection: O1-C2 bond and N4—C3 bond.

e Precursors: 2-amino-1-(4-chlorophenyl)ethanol + Chloroacetyl chloride.[1]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.valsynthese.ch/files/MSDS/2022/6_SDS_APMN_Valsynthese_V1_en.pdf
https://patents.google.com/patent/WO2019138362A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://www.valsynthese.ch/files/MSDS/2022/6_SDS_APMN_Valsynthese_V1_en.pdf
https://patents.google.com/patent/CA2538906C/en
https://www.scimplify.com/4-4-aminophenyl-morpholin-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Aminophenyl_morpholin-3-one
https://www.mdpi.com/1422-8599/2024/1/M1795
https://patents.google.com/patent/EP2560964A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://www.valsynthese.ch/files/MSDS/2022/6_SDS_APMN_Valsynthese_V1_en.pdf
https://patents.google.com/patent/WO2019138362A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://www.benchchem.com/product/b1303002/docs?utm_src=pdf-body#iupac-name-for-6-4-chlorophenyl-morpholin-3-one
https://patents.google.com/patent/WO2019138362A1/en
https://patents.google.com/patent/WO2019138362A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol A: Two-Step One-Pot Cyclization

Rationale: This method minimizes isolation losses of the chloroacetamide intermediate.
Reagents:

e Substrate: 2-Amino-1-(4-chlorophenyl)ethanol (CAS: 56768-36-2 for racemic).[1]

Acylating Agent: Chloroacetyl chloride (1.1 eq).[1]

Base (Step 1): Biphasic

or

in DCM.[1]

Base (Step 2 - Cyclization): Sodium Hydride (
) or Potassium tert-butoxide (

)[1]

Solvent: THF (anhydrous) or Toluene.[1]

Step-by-Step Methodology:

e N-Acylation (Kinetic Control):

o Dissolve 2-amino-1-(4-chlorophenyl)ethanol (10 mmol) in anhydrous DCM (50 mL) at 0°C.
o Add

(22 mmol) followed by dropwise addition of chloroacetyl chloride (11 mmol).[1]

o Mechanism:[8][9][10] The amine is more nucleophilic than the hydroxyl group, selectively
forming the 2-chloro-N-(2-(4-chlorophenyl)-2-hydroxyethyl)acetamide intermediate.[1]

o QC Check: TLC should show consumption of the amine (ninhydrin stain active) and
appearance of a less polar amide.[1]
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e Cyclization (Thermodynamic Control):
o Evaporate DCM and re-dissolve the crude oil in dry THF (50 mL).
o Cool to 0°C and slowly add

(60% dispersion, 12 mmol).

o Critical Observation: Hydrogen gas evolution will be vigorous. Stir at room temperature for
2—4 hours.

o Mechanism:[8][9][10] The alkoxide anion generated by NaH attacks the
-carbon of the chloroacetyl group, displacing chloride and closing the morpholine ring.[1]
e Workup & Purification:
o Quench with saturated

.[1] Extract with EtOAc.[6]

o Recrystallize from EtOH/Hexane to yield white crystalline solid.

Visualizing the Synthesis Flow

2-Amino-1-(4-chlorophenyl)ethanol

N-Acylation

Intermediate:

. . . Intramolecular
> Chloroacetamide Derivative

NaH/THF | —cememm——————" >
(Cyclization)

Chloroacetyl Chloride
(0°C, Et3N)

6-(4-Chlorophenyl)morpholin-3-one

Click to download full resolution via product page

Caption: Figure 1. Convergent synthesis of the morpholin-3-one scaffold via N-acylation/O-
alkylation sequence.

Analytical Validation (Self-Validating Data)
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To confirm the structure, the following spectral signatures must be present. Absence of these
signals indicates incomplete cyclization or side reactions (e.g., dimerization).

Technique Diagnostic Signal Structural Assignment

NH (Lactam).[1] Disappears on

1H NMR 7.8-8.2 ppm (Broad s, 1H)
shake.[1]
H-6 (Benzylic methine).[1] Shift
1H NMR 4.6-4.8 dd. 1H - .
:6-4.8 ppm (dd, 1H) indicates proximity to Oxygen.
1H NMR H-2 (Methylene between O
4.1-4.3 ppm (S, 2H) and C=O).[1]
13C NMR C=0 (Amide/Lactam carbonyl).
~168 ppm [1]
R 1660-1690 cm Strong C=0 stretch (Lactam).
[1]
Matches formula
HRMS

~212.047

Therapeutic Context & Pharmacophore Analysis

While the user inquired about the 6-substituted isomer, it is vital to distinguish this from the 4-
substituted (N-substituted) analogs which are chemically distinct but industrially adjacent.

Comparative Pharmacology

e N-Aryl Isomers (Position 4):
o Example:4-(4-Aminophenyl)morpholin-3-one.[1][3][4][5][9][11][12]

o Role: Key intermediate for Rivaroxaban (Xarelto), a Factor Xa inhibitor.[9] The
morpholinone ring serves as a neutral, polar spacer that orients the chlorothiophene group
into the S1 pocket of the coagulation factor.

o C-Aryl Isomers (Position 6 - Subject of this Guide):
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o Role: These are often precursors to 2-substituted morpholines (via reduction of the
ketone).[1]

o Target Class:Norepinephrine Reuptake Inhibitors (NRIs).[1] The 2-aryl-morpholine scaffold
(derived from this morpholinone) mimics the structure of Reboxetine.[1]

o Mechanism:[8][9][10] The C6-phenyl group (becoming C2 in morpholine) provides the
lipophilic anchor necessary for binding to the monoamine transporter, while the secondary
amine (N4) interacts with the aspartate residue in the binding site.[1]

Mechanism of Action Visualization

6-(4-Chlorophenyl)morpholin-3-one

ynthetic Modification

Reduction (LiIAIH4/BH3)

2-(4-Chlorophenyl)morpholine
(NRI Pharmacophore)

[nhibits

Norepinephrine Transporter
(NET)

Downstream Signal

Increased Synaptic NE
(Antidepressant/Analgesic)

Click to download full resolution via product page
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Caption: Figure 2. The 6-substituted morpholinone serves as a stable precursor to bioactive
morpholine NRIs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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